molecular formula C25H21N3O2 B2917796 N-([3,3'-bipyridin]-5-ylmethyl)-3-(benzyloxy)benzamide CAS No. 2309797-41-7

N-([3,3'-bipyridin]-5-ylmethyl)-3-(benzyloxy)benzamide

Cat. No. B2917796
M. Wt: 395.462
InChI Key: GQJFENQWHFBDDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

This would typically include the IUPAC name, common names, and structural formula of the compound.



Synthesis Analysis

This involves the study of how the compound is synthesized, including the starting materials, reaction conditions, and the yield of the product.



Molecular Structure Analysis

This involves the study of the compound’s molecular structure, including its stereochemistry and conformation.



Chemical Reactions Analysis

This involves the study of the chemical reactions that the compound undergoes, including its reactivity and the conditions under which it reacts.



Physical And Chemical Properties Analysis

This involves the study of the compound’s physical and chemical properties, including its melting point, boiling point, solubility, and reactivity.


Scientific Research Applications

Catalytic Processes and Organic Synthesis

Research on metal- and reagent-free methods for the synthesis of benzothiazoles and thiazolopyridines through electrolytic C–H thiolation demonstrates the importance of catalysts like TEMPO in enabling efficient synthesis of complex organic molecules. This area of study is relevant for the development of pharmaceuticals and organic materials, indicating that compounds similar to "N-([3,3'-bipyridin]-5-ylmethyl)-3-(benzyloxy)benzamide" could be synthesized or used in catalytic processes for creating biologically active molecules or materials with unique properties (Qian et al., 2017).

Biological Evaluation and Medicinal Chemistry

The synthesis and biological evaluation of benzamide derivatives highlight their potential applications in medicinal chemistry, particularly as inhibitors of enzymes or receptors relevant to disease processes. For instance, studies on the inhibitory potential of benzamide derivatives against human recombinant alkaline phosphatase and ecto-5′-nucleotidases underline the utility of these compounds in exploring new therapeutic avenues (Saeed et al., 2015).

Pharmacokinetics and Drug Development

Investigations into the pharmacokinetics and tissue distribution of benzamide-based compounds, such as novel ALK5 inhibitors, reveal their potential as oral anti-fibrotic drugs. Such studies are crucial for understanding how these compounds are absorbed, distributed, metabolized, and excreted in the body, which is essential information for drug development processes (Kim et al., 2008).

Sensor Applications and Material Science

Research on polymeric nanoparticles with benzamide functionalities demonstrates the versatility of these compounds in material science, particularly in creating sensors for metal ions. This suggests potential applications of "N-([3,3'-bipyridin]-5-ylmethyl)-3-(benzyloxy)benzamide" in developing new materials with specific sensing capabilities or other unique physical or chemical properties (Gillissen et al., 2012).

Safety And Hazards

This involves the study of the compound’s toxicity, flammability, and other hazards.


Future Directions

This involves speculation on potential future research directions, such as new synthetic methods, applications, or derivatives of the compound.


Please consult with a professional chemist or a reliable source for accurate information. It’s also important to handle all chemicals with appropriate safety precautions. If you’re working in a lab, always follow your institution’s safety guidelines. If you’re working on a project, consider consulting with a mentor or advisor. They can provide valuable guidance and feedback.


properties

IUPAC Name

3-phenylmethoxy-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H21N3O2/c29-25(21-8-4-10-24(13-21)30-18-19-6-2-1-3-7-19)28-15-20-12-23(17-27-14-20)22-9-5-11-26-16-22/h1-14,16-17H,15,18H2,(H,28,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GQJFENQWHFBDDC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)COC2=CC=CC(=C2)C(=O)NCC3=CC(=CN=C3)C4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H21N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-([3,3'-bipyridin]-5-ylmethyl)-3-(benzyloxy)benzamide

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